Cas no 93131-15-8 (Hydrocinnamic-d9 Acid)
Hydrocinnamic-d9 Acid structure
Product Name:Hydrocinnamic-d9 Acid
CAS No:93131-15-8
MF:C9H10O2
MW:159.229958057404
CID:803564
PubChem ID:12216216
Update Time:2025-04-19
Hydrocinnamic-d9 Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzene-d5-propanoic-d4acid (9CI)
- HYDROCINNAMIC-D9 ACID
- hydrocinnamic acid-d9
- CS-0590267
- Hydrocinnamic acid-d9,OH, 98 atom % D
- D99363
- 2,2,3,3-tetradeuterio-3-(2,3,4,5,6-pentadeuteriophenyl)propanoic acid
- HY-Y1088S2
- 93131-15-8
- Hydrocinnamic-d9 Acid
-
- Inchi: 1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)/i1D,2D,3D,4D,5D,6D2,7D2
- InChI Key: XMIIGOLPHOKFCH-NVLGFDPUSA-N
- SMILES: OC(C([2H])([2H])C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O
Computed Properties
- Exact Mass: 159.125
- Monoisotopic Mass: 159.125
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Melting Point: 47-49 °C(lit.)
- Boiling Point: 280 °C(lit.)
- Flash Point: 113 °C
Hydrocinnamic-d9 Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H714601-10mg |
Hydrocinnamic-d9 Acid |
93131-15-8 | 10mg |
$ 64.00 | 2023-09-07 | ||
| TRC | H714601-50mg |
Hydrocinnamic-d9 Acid |
93131-15-8 | 50mg |
$ 81.00 | 2023-09-07 | ||
| TRC | H714601-100mg |
Hydrocinnamic-d9 Acid |
93131-15-8 | 100mg |
$ 98.00 | 2023-09-07 |
Hydrocinnamic-d9 Acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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